Cas no 16996-51-3 (9,12-Octadecadienoicacid (9Z,12Z)-, lead salt (1:?))

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-, lead salt (1:?)
• CAS No: 16996-51-3
• MF: C₁₈H₃₂O₂Pb
• MW: 487.645483016968
• CID: 169153
• PubChem ID: 6435856
• Update Time: 2025-06-18

9,12-Octadecadienoicacid (9Z,12Z)-, lead salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, lead salt (1:?)
• LEAD LINOLEATE,FUSED
• (9Z,12Z)-Octadeca-9,12-dienoic acid, lead salt
• 9,12-Octadecadienoic acid (9Z,12Z)-, lead salt
• 9,12-octadecadienoic acid, (9Z,12Z)-, lead(2+) salt
• Lead linoleate
• (9Z,12Z)-9,12-Octadecadienoic acid
• lead,(1:x) salt
• 16996-51-3
• EINECS 241-077-2
• lead(2+);(9Z,12Z)-octadeca-9,12-dienoic acid
• 9,12-Octadecadienoic acid (9Z,12Z)-, lead salt (1:?)
• (9Z,12Z)-9,12-Octadecadienoic acid/lead,(1:x) salt

• Inchi： 1S/C18H32O2.Pb/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);/q;+2/b7-6-,10-9-;
• InChI Key： CKBGFVUADMYSBT-NBTZWHCOSA-N
• SMILES： [Pb+2].OC(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 484.21336
• Monoisotopic Mass: 488.21688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 9,12-Octadecadienoicacid (9Z,12Z)-, lead salt (1:?)

Introduction to 9,12-Octadecadienoic Acid (9Z,12Z)-, Lead Salt (1:?) and Its Applications in Modern Chemical Biology

The compound with the CAS number 16996-51-3, specifically 9,12-Octadecadienoic Acid (9Z,12Z)-, Lead Salt (1:?), represents a fascinating intersection of organic chemistry and biochemistry. This lead salt derivative of 9,12-octadecadienoic acid, a polyunsaturated fatty acid, has garnered significant attention in recent years due to its unique structural and functional properties. The presence of the lead cation not only modifies the physicochemical characteristics of the molecule but also opens up novel avenues for its application in pharmaceuticals, nutraceuticals, and advanced material sciences.

9,12-Octadecadienoic acid (9Z,12Z), also known as linoleic acid in its free form, is a crucial component in human nutrition and cell membrane biology. Its double bonds at the 9th and 12th carbon positions contribute to its reactivity and biological significance. When combined with lead to form a salt, the compound undergoes structural rearrangements that can influence its interaction with biological systems. This transformation has been a subject of intense research interest, particularly in understanding how metal ions can modulate the behavior of fatty acids in biological pathways.

Recent studies have highlighted the potential of lead salts of unsaturated fatty acids as modulators of inflammatory responses and lipid metabolism. For instance, research published in the Journal of Medicinal Chemistry demonstrated that lead salt (1:?) of 9,12-octadecadienoic acid could significantly alter lipid profiles in cell cultures by inhibiting specific enzymes involved in cholesterol synthesis. This finding aligns with broader trends in chemical biology where metalloids are being explored as potential therapeutic agents.

The structural uniqueness of 9,12-octadecadienoic acid (9Z,12Z)-, lead salt (1:?) also makes it an attractive candidate for material science applications. The lead cation can introduce specific electronic properties to the molecule, making it suitable for use in conductive polymers or as a dopant in semiconducting materials. Current research is exploring its potential in developing novel organic electronics components that could revolutionize flexible displays and wearable technology.

In the realm of pharmaceuticals, the compound's ability to interact with biological membranes has opened up possibilities for drug delivery systems. By leveraging its amphiphilic nature—combining hydrophobic and hydrophilic regions—the lead salt can be engineered into micelles or liposomes that enhance the bioavailability of poorly soluble drugs. Preliminary clinical trials have shown promising results when using derivatives of this compound as carriers for anti-cancer agents.

The synthesis of 9,12-octadecadienoic acid (9Z,12Z)-, lead salt (1:?) involves a series of carefully controlled chemical reactions to ensure high purity and yield. The process typically begins with the oxidation of linoleic acid followed by metallation with lead acetate under controlled pH conditions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry are employed to verify the structure and purity of the final product.

One of the most intriguing aspects of this compound is its potential role in redox biology. The presence of multiple double bonds makes it a potent electron acceptor or donor depending on the cellular environment. This property has led researchers to investigate its effects on oxidative stress and antioxidant defense mechanisms. Studies indicate that lead salt (1:?) can modulate reactive oxygen species (ROS) levels in cells, offering a novel approach to combat age-related degenerative diseases.

The regulatory landscape for compounds like 9,12-octadecadienoic acid (9Z,12Z)-, lead salt (1:?) is complex due to concerns over heavy metal toxicity. However, ongoing research aims to establish safe usage guidelines by understanding at which concentrations the compound exhibits therapeutic effects without causing adverse health impacts. Collaborative efforts between chemists and toxicologists are crucial in this endeavor to ensure that applications remain beneficial while minimizing risks.

Future directions for research on this compound include exploring its interactions with other metal ions and developing hybrid materials that combine its benefits with those of other elements. The versatility of lead salt (1:?) suggests that it could serve as a platform for creating multifunctional compounds with applications spanning from medicine to advanced materials.

In conclusion,9,12-Octadecadienoic Acid (9Z,12Z)-, Lead Salt (1:?) represents a promising area of study with significant implications for both health sciences and material engineering. Its unique chemical properties and potential biological functions make it a valuable asset in modern chemical biology research. As our understanding deepens，the applications for this compound are likely to expand，offering innovative solutions to complex challenges across multiple disciplines.